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Compound of Interest |

2-(2-
Compound Name:

Bromophenoxy)propanohydrazide
CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Executive Summary

2-(2-Bromophenoxy)propanohydrazide is a specialized organobromine building block
utilized primarily in the synthesis of heterocyclic pharmacophores. As a derivative of
phenoxypropionic acid, it serves as a critical intermediate for generating 1,3,4-oxadiazoles and
1,2,4-triazoles, scaffolds widely recognized in medicinal chemistry for their antimicrobial, anti-
inflammatory, and analgesic properties.

This guide provides a comprehensive technical analysis of the ortho-bromo isomer. While the
para-isomer (4-bromo) is more commonly indexed in commercial catalogs, the ortho-isomer
offers unique steric properties due to the proximity of the bromine atom to the ether linkage,
influencing the binding affinity and metabolic stability of downstream derivatives.

Part 1: Chemical Identity & Digital Fingerprint

Note on CAS Registry: As of the current chemical indexing, the specific CAS number for the
ortho isomer (2-bromo) is not widely listed in public databases. Researchers often confuse it
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with the para isomer. The identifiers below are generated specifically for the ortho structure to
ensure accuracy in your internal registries.

Identifier Type Value /| Description
Chemical Name 2-(2-Bromophenoxy)propanohydrazide
Systematic Name 2-(2-bromophenoxy)propanehydrazide
C
H
Molecular Formula
BrN
O
Molecular Weight 259.10 g/mol
Exact Mass 258.0004 g/mol
SMILES CC(OclccceclBr)C(=0O)NN
_ INChl=1S/C9H11BrN202/c1-6(9(13)12-11)14-8-
InChl String
5-3-2-4-7(8)10/h2-6H,11H2,(H,12,13)
Structural Class Phenoxyalkanoic acid hydrazide

Distinct from 2-(4-
Isomer Note bromophenoxy)propanohydrazide (CAS
325778-59-4)

Part 2: Structural Analysis & Physicochemical
Profile[1]

The molecule features a chiral center at the propanoyl

-carbon, though it is typically synthesized as a racemate. The ortho-bromine substituent
introduces significant steric bulk near the ether oxygen, potentially restricting rotation and
altering the conformation compared to the para-analog.
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Predicted Physicochemical Properties

Data derived from structure-activity relationship (SAR) models of analogous phenoxy-

hydrazides.
Property Value (Predicted) Experimental Context
Moderate lipophilicity; suitable
LogP (Octanol/Water) 1.65+0.3 -
for membrane permeability.
Driven by the hydrazide (-
Polar Surface Area (PSA) ~55 A2 CONHNH
) and ether (-O-) groups.
Hydrazide -NH
H-Bond Donors 2
and -NH-.
Carbonyl O, Ether O,
H-Bond Acceptors 3 )
Hydrazide N.
Typical range for phenoxy-
Melting Point 98-105 °C P ) g ] P Y
hydrazide solids.
B High solubility in polar aprotic
Solubility DMSO, DMF, MeOH

solvents; low in water.

Part 3: Synthetic Pathways

The synthesis of 2-(2-Bromophenoxy)propanohydrazide follows a robust two-step protocol:
Williamson Ether Synthesis followed by Hydrazinolysis. This pathway ensures the retention of
the bromine halogen handle for future cross-coupling reactions (e.g., Suzuki-Miyaura).

Reaction Scheme Visualization
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Step 1: Etherification

2-Bromophenol )
(C6H5BrO) Reflux 6-8h

Methyl 2-(2-bromophenoxy)propionate Step 2 HydraZIHOIYSlS
(Ester Intermediate) Reflux 3-4h

Methyl 2-chloropropionate
(+ K2CO3/ Acetone) 2-(2-Bromophenoxy)propanohydrazide
(Target)

Hydrazine Hydrate
(NH2NH2 « H20 / EtOH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis from commercially available 2-bromophenol.

Detailed Experimental Protocol
Step 1: Synthesis of Methyl 2-(2-bromophenoxy)propionate

Rationale: Potassium carbonate (

) is selected as the base over stronger alternatives (like NaH) to minimize side reactions such
as dehydrohalogenation.

e Charge: In a round-bottom flask, dissolve 2-bromophenol (10 mmol) in anhydrous acetone
(30 mL).

e Activate: Add anhydrous

(15 mmol) and stir at room temperature for 30 minutes to generate the phenoxide anion.
o Alkylate: Add methyl 2-chloropropionate (11 mmol) dropwise.
o Reflux: Heat the mixture to reflux (

C) for 6—8 hours. Monitor via TLC (Hexane:EtOAc 4:1).

o Workup: Filter off inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve
the residue in EtOAc, wash with water and brine. Dry over

and concentrate to yield the ester oil.
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Step 2: Hydrazinolysis to Target Hydrazide

Rationale: Ethanol is the preferred solvent to facilitate the precipitation of the hydrazide product
upon cooling, acting as a self-purification step.

Solvate: Dissolve the crude ester from Step 1 in absolute ethanol (20 mL).
e React: Add hydrazine hydrate (80% or 99%, 15 mmol) slowly.

» Reflux: Reflux the solution for 3—5 hours.

* Isolate: Cool the reaction mixture to

C. The target hydrazide typically precipitates as a white/off-white solid.

o Purify: Filter the solid and wash with cold ethanol. Recrystallize from ethanol/water if
necessary to achieve >98% purity.

Part 4: Functional Applications & Biological
Potential[1][2][3]

The hydrazide moiety is a "privileged structure” in drug discovery. 2-(2-
Bromophenoxy)propanohydrazide is specifically valuable because the ortho-bromo group
provides a handle for further diversification or acts as a steric blocker to metabolic oxidation at
the phenyl ring.

Pharmacophore Diversification Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b2539148/docs?utm_src=pdf-body#2-2-bromophenoxy-propanohydrazide-technical-monograph-synthesis-guide
https://www.benchchem.com/product/b2539148/docs?utm_src=pdf-body#2-2-bromophenoxy-propanohydrazide-technical-monograph-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2539148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-(2-Bromophenoxy)propanohydrazide
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Figure 2: Downstream synthetic utility and biological relevance.

Key Applications

» Schiff Base Formation: Condensation with aromatic aldehydes yields hydrazones (Schiff
bases). The ortho-bromo group often enhances lipophilicity, improving cell membrane
penetration for these derivatives.

» Heterocyclic Cyclization:
o 1,3,4-Oxadiazoles: Reaction with

or carboxylic acids creates oxadiazole rings, potent pharmacophores for anti-inflammatory
drugs (similar to NSAID mechanisms).

o 1,2,4-Triazoles: Reaction with
under basic conditions yields mercapto-triazoles, known for antifungal activity.

Part 5: Safety & Handling (MSDS Highlights)

 Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
» Handling Protocol:
o Hydrazides can be potential sensitizers. Use nitrile gloves and work within a fume hood.

o Avoid contact with strong oxidizing agents (e.g., permanganates), as this may generate
nitrogen gas or other reactive species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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